5-Cyclobutylmethoxy-2-methylphenylamine
Overview
Description
5-Cyclobutylmethoxy-2-methylphenylamine (CBMPA) is an organic compound and a derivative of phenethylamine with a cyclobutyl group at the 5-position. It is a lipophilic compound with a melting point of 126–127°C and a boiling point of 271–272°C. CBMPA has been extensively studied for its potential therapeutic and pharmacological applications, including as a neurotransmitter, a neuroprotectant, an anti-inflammatory agent, and an inhibitor of monoamine oxidase (MAO).
Mechanism of Action
5-Cyclobutylmethoxy-2-methylphenylamine is thought to act as a neurotransmitter in the brain, where it is believed to modulate the release of other neurotransmitters, such as serotonin and dopamine. It is also believed to have anti-inflammatory and neuroprotective effects, as well as the ability to inhibit MAO.
Biochemical and Physiological Effects
5-Cyclobutylmethoxy-2-methylphenylamine has been found to have anti-inflammatory and neuroprotective effects in animal models. It has also been found to act as a neurotransmitter in the brain, where it is believed to modulate the release of other neurotransmitters, such as serotonin and dopamine. In addition, 5-Cyclobutylmethoxy-2-methylphenylamine has been found to inhibit MAO, which could potentially lead to increased levels of serotonin and dopamine in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Cyclobutylmethoxy-2-methylphenylamine in laboratory experiments include its low cost, its availability in a variety of forms, and its relatively low toxicity. The main limitation of using 5-Cyclobutylmethoxy-2-methylphenylamine in laboratory experiments is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
The potential applications of 5-Cyclobutylmethoxy-2-methylphenylamine are vast and varied, and further research is needed to explore its full potential. Possible future directions for 5-Cyclobutylmethoxy-2-methylphenylamine research include further exploration of its anti-inflammatory and neuroprotective effects, as well as its potential use in the treatment of depression and anxiety. In addition, further research is needed to explore its potential as a neurotransmitter and its ability to modulate the release of other neurotransmitters, such as serotonin and dopamine. Further research is also needed to explore its potential as an inhibitor of MAO, as well as its potential use in the treatment of cognitive disorders such as Alzheimer’s disease and Parkinson’s disease.
Scientific Research Applications
5-Cyclobutylmethoxy-2-methylphenylamine has been studied for its potential therapeutic and pharmacological applications. In animal models, 5-Cyclobutylmethoxy-2-methylphenylamine has been found to have anti-inflammatory and neuroprotective effects, as well as the ability to inhibit MAO. 5-Cyclobutylmethoxy-2-methylphenylamine has also been studied for its potential use in the treatment of depression and anxiety. In addition, 5-Cyclobutylmethoxy-2-methylphenylamine has been found to act as a neurotransmitter in the brain, with potential implications for the treatment of cognitive disorders such as Alzheimer’s disease and Parkinson’s disease.
properties
IUPAC Name |
5-(cyclobutylmethoxy)-2-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c1-9-5-6-11(7-12(9)13)14-8-10-3-2-4-10/h5-7,10H,2-4,8,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUMOVKIOGKOETP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC2CCC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Cyclobutylmethoxy-2-methylphenylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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